4-(1H-1,2,4-triazol-1-yl)-3-(trifluoromethyl)aniline
Cat. No. B2471981
Key on ui cas rn:
351325-27-4
M. Wt: 228.178
InChI Key: JZVZWJBLEPZALK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07667039B2
Procedure details
The title compound is obtained in a similar manner as Example 71a using 1-fluoro-4-nitro-2-trifluoromethyl-benzene (Aldrich, Buchs, Switzerland) and 1,2,4-triazole (Fluka, Buchs, Switzerland). Title compound: ES-MS: 229 (M+H)+; analytical HPLC: tret=4.14 minutes (Grad 2).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
|
F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][C:3]=1[C:11]([F:14])([F:13])[F:12].[NH:15]1[CH:19]=[N:18][CH:17]=[N:16]1>>[N:15]1([C:2]2[CH:7]=[CH:6][C:5]([NH2:8])=[CH:4][C:3]=2[C:11]([F:14])([F:13])[F:12])[CH:19]=[N:18][CH:17]=[N:16]1
|
Inputs
Step One
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C=C(C=C1)[N+](=O)[O-])C(F)(F)F
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
N1N=CN=C1
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
|
N1(N=CN=C1)C1=C(C=C(C=C1)N)C(F)(F)F
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
